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  4. 5-Amino-N-(3-chloro-4-fluorophenyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
5-Amino-N-(3-chloro-4-fluorophenyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide 5-Amino-N-(3-chloro-4-fluorophenyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Brand Name: Vulcanchem
CAS No.: 889955-68-4
VCID: VC0461418
InChI: InChI=1S/C19H16ClFN4OS/c20-12-7-10(1-2-13(12)21)23-18(26)17-15(22)11-8-14-16(24-19(11)27-17)9-3-5-25(14)6-4-9/h1-2,7-9H,3-6,22H2,(H,23,26)
SMILES: C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NC5=CC(=C(C=C5)F)Cl)N
Molecular Formula: C19H16ClFN4OS
Molecular Weight: 402.9g/mol

5-Amino-N-(3-chloro-4-fluorophenyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide

CAS No.: 889955-68-4

Main Products

VCID: VC0461418

Molecular Formula: C19H16ClFN4OS

Molecular Weight: 402.9g/mol

5-Amino-N-(3-chloro-4-fluorophenyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide - 889955-68-4

CAS No. 889955-68-4
Product Name 5-Amino-N-(3-chloro-4-fluorophenyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Molecular Formula C19H16ClFN4OS
Molecular Weight 402.9g/mol
IUPAC Name 5-amino-N-(3-chloro-4-fluorophenyl)-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraene-6-carboxamide
Standard InChI InChI=1S/C19H16ClFN4OS/c20-12-7-10(1-2-13(12)21)23-18(26)17-15(22)11-8-14-16(24-19(11)27-17)9-3-5-25(14)6-4-9/h1-2,7-9H,3-6,22H2,(H,23,26)
Standard InChIKey KHCWNHZQDRAUQW-UHFFFAOYSA-N
SMILES C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NC5=CC(=C(C=C5)F)Cl)N
Canonical SMILES C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)NC5=CC(=C(C=C5)F)Cl)N
PubChem Compound 5301027
Last Modified Nov 13 2021
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